Cas no 27984-16-3 (Pyrene, 1,6-dimethyl-)

• Product Name: Pyrene, 1,6-dimethyl-
• CAS No: 27984-16-3
• MF: C₁₈H₁₄
• MW: 230.303764820099
• CID: 272080
• PubChem ID: 147190
• Update Time: 2025-04-19

Pyrene, 1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethylpyrene
• Pyrene, 1,6-dimethyl-
• 7440720V4N
• 27984-16-3
• Q27266235
• F73831
• UNII-7440720V4N
• DTXSID10182265
• DTXCID20104756

• Inchi： 1S/C18H14/c1-11-3-5-13-8-10-16-12(2)4-6-14-7-9-15(11)17(13)18(14)16/h3-10H,1-2H3
• InChI Key： ZRMDNMCLOTYRPK-UHFFFAOYSA-N
• SMILES： C12C3C=CC(C)=C1C=CC1=CC=C(C)C(=CC=3)C=21

Computed Properties

• Exact Mass: 230.10962
• Monoisotopic Mass: 230.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 402.3°Cat760mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.786
• PSA: 0